Cas no 2248269-08-9 (5-Methoxy-2-piperidin-1-ylbenzoic acid;hydrochloride)

• Product Name: 5-Methoxy-2-piperidin-1-ylbenzoic acid;hydrochloride
• CAS No: 2248269-08-9
• MF: C₁₃H₁₈ClNO₃
• MW: 271.739923000336
• CID: 6367839
• PubChem ID: 137920021
• Update Time: 2025-10-31

5-Methoxy-2-piperidin-1-ylbenzoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Methoxy-2-piperidin-1-ylbenzoic acid;hydrochloride
• 2248269-08-9
• EN300-6498026
• 5-methoxy-2-(piperidin-1-yl)benzoic acid hydrochloride
• Z3400142499

• Inchi： 1S/C13H17NO3.ClH/c1-17-10-5-6-12(11(9-10)13(15)16)14-7-3-2-4-8-14;/h5-6,9H,2-4,7-8H2,1H3,(H,15,16);1H
• InChI Key： LQOXGTSPJWYQER-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC(=C(C(=O)O)C=1)N1CCCCC1

Computed Properties

• Exact Mass: 271.0975211g/mol
• Monoisotopic Mass: 271.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8Ų

Additional information on 5-Methoxy-2-piperidin-1-ylbenzoic acid;hydrochloride

5-Methoxy-2-piperidin-1-ylbenzoic acid hydrochloride: A Comprehensive Overview

5-Methoxy-2-piperidin-1-ylbenzoic acid hydrochloride, with the CAS number 2248269-08-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoic acid moiety substituted with a methoxy group at the 5-position and a piperidinyl group at the 2-position, further complexed with a hydrochloride ion.

The synthesis of 5-Methoxy-2-piperidin-1-ylbenzoic acid hydrochloride involves multi-step organic reactions, including nucleophilic substitutions and acid-base neutralizations. Recent advancements in synthetic methodologies have enabled higher yields and improved purity, making this compound more accessible for research purposes. The structural integrity of the molecule is crucial for its biological activity, as minor modifications can significantly alter its pharmacokinetic properties.

Recent studies have explored the pharmacological profile of 5-Methoxy-2-piperidin-1-ylbenzoic acid hydrochloride, revealing promising results in preclinical models. The compound exhibits selective binding to certain receptor subtypes, suggesting potential applications in the treatment of neurological disorders such as anxiety and depression. Additionally, its ability to modulate ion channels has opened avenues for research in pain management and cardiovascular diseases.

The hydrochloride salt form of this compound plays a critical role in its solubility and bioavailability. Researchers have optimized the salt formation process to enhance the compound's stability under physiological conditions, which is essential for its therapeutic efficacy. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to characterize the compound's purity and structure accurately.

In terms of safety evaluation, preliminary toxicological studies indicate that 5-Methoxy-2-piperidin-1-ylbenzoic acid hydrochloride has a favorable safety profile at therapeutic doses. However, further long-term studies are required to fully assess its safety and tolerability in humans.

The integration of computational chemistry tools has significantly accelerated the understanding of this compound's interactions with biological targets. Molecular docking studies have provided insights into its binding affinities and selectivity profiles, guiding further optimization efforts in drug design.

In conclusion, 5-Methoxy-2-piperidin-1-ylbenzoic acid hydrochloride represents a promising candidate in drug discovery research due to its unique chemical properties and potential therapeutic applications. Continued research into its pharmacokinetics, efficacy, and safety will be essential for advancing this compound toward clinical development.